3-Fluoro-4-(3-fluoro-benzyloxy)-nitrobenzene
Cat. No. B8295053
M. Wt: 265.21 g/mol
InChI Key: MXXJUUMBABMIDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07122562B2
Procedure details
A mixture of 10.0 g (63.7 mmol) 2-fluoro-4-nitrophenol, 17.6 g (127 mmol) potassium carbonate and 13.24 g (70.0 mmol) 3-fluorobenzyl bromide in 200 ml ethyl methyl ketone is hold overnight at 80° C. The reaction mixture is diluted with water and extracted with ethyl acetate. Crystallisation from diethyl ether/n-hexane gives 12.68 g (75%) of a slightly yellow solid. MS: m/e=265.1 (M+).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:3]=1[OH:11].C(=O)([O-])[O-].[K+].[K+].[F:18][C:19]1[CH:20]=[C:21]([CH:24]=[CH:25][CH:26]=1)[CH2:22]Br>CC(CC)=O.O>[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:3]=1[O:11][CH2:22][C:21]1[CH:24]=[CH:25][CH:26]=[C:19]([F:18])[CH:20]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)[N+](=O)[O-])O
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Name
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Quantity
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17.6 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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13.24 g
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Type
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reactant
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Smiles
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FC=1C=C(CBr)C=CC1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CC(=O)CC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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Crystallisation from diethyl ether/n-hexane
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CUSTOM
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Type
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CUSTOM
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Details
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gives 12.68 g (75%) of a slightly yellow solid
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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FC1=C(C=CC(=C1)[N+](=O)[O-])OCC1=CC(=CC=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
